Cas no 34828-50-7 (azanium; furan-2,5-dione; (Z)-4-methoxy-4-oxo-but-2-enoate; styrene)

• Product Name: azanium; furan-2,5-dione; (Z)-4-methoxy-4-oxo-but-2-enoate; styrene
• CAS No: 34828-50-7
• MF: C₁₇H₁₉NO₇
• MW: 349.335265398026
• CID: 316233
• PubChem ID: 6441563
• Update Time: 2025-04-19

azanium; furan-2,5-dione; (Z)-4-methoxy-4-oxo-but-2-enoate; styrene Chemical and Physical Properties

Names and Identifiers

• (Z)-4-methoxy-4-oxo-but-2-enoate
• azanium
• furan-2,5-dione
• styrene
• 34828-50-7
• azanium; furan-2,5-dione; (Z)-4-methoxy-4-oxo-but-2-enoate; styrene

• Inchi： 1S/C8H8.C5H6O4.C4H2O3.H3N/c1-2-8-6-4-3-5-7-8;1-9-5(8)3-2-4(6)7;5-3-1-2-4(6)7-3;/h2-7H,1H2;2-3H,1H3,(H,6,7);1-2H;1H3/b;3-2-;;
• InChI Key： CBVUMGMCQGQDGS-IHFQCQFOSA-N
• SMILES： O1C(C=CC1=O)=O.O(C)C(/C=C\C(=O)[O-])=O.[NH4+].C1(C=C)C=CC=CC=1

Computed Properties

• Exact Mass: 349.11617
• Monoisotopic Mass: 349.116152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111

Experimental Properties

• Boiling Point: 250°Cat760mmHg
• Flash Point: 108.9°C
• PSA: 146.3